N-(1,3-benzodioxol-5-ylmethyl)-2-[6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1-yl]acetamide
• InChI: InChI=1S/C24H17ClFN3O4/c25-15-6-7-19-17(10-15)23(16-3-1-2-4-18(16)26)28-24(31)29(19)12-22(30)27-11-14-5-8-20-21(9-14)33-13-32-20/h1-10H,11-13H2,(H,27,30)
• InChI Key: JKCAXKYYFHHWNP-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CN3C4=C(C=C(C=C4)Cl)C(=NC3=O)C5=CC=CC=C5F
• Molecular Formula: C24H17ClFN3O4
• Molecular Weight: 465.9 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-[6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C24H17ClFN3O4 and its molecular weight is 465.87. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

N-(1,3-Benzodioxol-5-ylmethyl)-2-[6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl]acetamide and its analogues have shown significant potential in antitumor activities. A study synthesized novel 3-benzyl-substituted-4(3H)-quinazolinones, demonstrating broad-spectrum antitumor activity with potency nearly 1.5–3.0-fold more compared to the control 5-FU. Compounds within this series also displayed selective activities towards specific cancer cell lines like CNS, renal, breast cancer, and leukemia (Al-Suwaidan et al., 2016).

Antimicrobial Activity

In the realm of antimicrobial research, derivatives of N-(1,3-Benzodioxol-5-ylmethyl)-2-[6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl]acetamide have been synthesized and evaluated for their in vitro antimicrobial activities. Notably, compounds in this category displayed significant antimicrobial activity, comparable to standard drugs like ciprofloxacin and fluconazole, against a range of bacterial strains (Mehta et al., 2019).

Imaging of Translocator Protein in Brain

In neuroscientific research, derivatives of N-(1,3-Benzodioxol-5-ylmethyl)-2-[6-chloro-4-(2-fluorophenyl)-2-oxoquinazolin-1(2H)-yl]acetamide have been used in PET imaging studies. For instance, compounds such as 18F-FEAC and 18F-FEDAC have been evaluated in the monkey brain and for in vitro and in vivo imaging of translocator protein in infarcted rat brains, offering insights into neurological conditions (Yui et al., 2010).

Src Kinase Inhibitory and Anticancer Activities

Derivatives of this compound have been shown to inhibit Src kinase, which plays a critical role in the progression of certain cancers. The research synthesized N-benzyl substituted derivatives containing thiazole and evaluated them for their Src kinase inhibitory and anticancer activities, highlighting the potential of these compounds in cancer treatment (Fallah-Tafti et al., 2011).